Cas no 769108-87-4 (Matrine Impurity 7)

Matrine Impurity 7 structure

Product Name:Matrine Impurity 7

CAS No:769108-87-4

MF:C₁₅H₂₄N₂O

MW:248.363863945007

CID:5732062

Update Time:2023-12-18

Matrine Impurity 7 Chemical and Physical Properties

Names and Identifiers

- rel-(7aR,13aR,13bS,13cR)-Dodecahydro-1H,5H,10H-dipyrido[2,1-f:3′,2′,1′-ij][1,6]naphthyridin-10-one (ACI)
- (±)-Isomatrine
- Matrine Impurity 7
- Inchi： 1S/C15H24N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h11-13,15H,1-10H2/t11-,12+,13-,15-/m1/s1
- InChI Key： ZSBXGIUJOOQZMP-QVHKTLOISA-N
- SMILES： O=C1CCC[C@@H]2[C@@H]3CCCN4[C@@H]3[C@H](CCC4)CN12

Matrine Impurity 7 Production Method

Production Method 1

2786781-65-3

769108-87-4

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Toluene , Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Reagents: Oxygen ; -78 °C → 21 °C; 30 min, 21 °C
1.3 Reagents: Sodium hydroxide , Sodium thiosulfate Solvents: Water

Reference

A Pyridine Dearomatization Approach to the Matrine-Type Lupin Alkaloids

Kerkovius, Jeff K. ; Stegner, Andrea ; Turlik, Aneta ; Lam, Pik Hoi; Houk, Kendall N. ; et al, Journal of the American Chemical Society, 2022, 144(35), 15938-15943

Production Method 2

769108-87-4

4979-18-4

4702-09-4

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Ethanol ; rt → 70 °C; 6 h, 70 °C

Reference

Total synthesis of matrine alkaloids

Magann, Nicholas L.; Westley, Erin; Sowden, Madison J.; Gardiner, Michael G.; Sherburn, Michael S., ChemRxiv, 2022, 1, 1-5

Production Method 3

769108-87-4

4979-18-4

4702-09-4

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Ethanol ; rt → 70 °C; 6 h, 70 °C

Reference

Total Synthesis of Matrine Alkaloids

Magann, Nicholas L. ; Westley, Erin; Sowden, Madison J.; Gardiner, Michael G.; Sherburn, Michael S., Journal of the American Chemical Society, 2022, 144(43), 19695-19699